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Compound of Interest

Compound Name: Tallow amine

Cat. No.: B1164935 Get Quote

An In-depth Technical Guide to Tallow Amine: CAS Number and Safety Data

This technical guide provides a comprehensive overview of tallow amine, a fatty primary

amine derived from animal fat. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical identity, safety profile, and handling

procedures.

Chemical Identification and Properties
Tallow amine is a mixture of long-chain aliphatic amines, primarily consisting of C16 and C18

chains.[1] It is commercially available in various forms, including hydrogenated and ethoxylated

derivatives. The primary CAS number for tallow amine is 61790-33-8.[2][3] Other related

substances include hydrogenated tallow amine (CAS No. 61788-45-2) and ethoxylated tallow
amines (CAS No. 61791-26-2).[2][4][5]

The general chemical structure of tallow amine is R-NH2, where 'R' represents the alkyl group

derived from tallow.[2] Its amphiphilic nature, possessing both a hydrophobic alkyl chain and a

hydrophilic amine group, is key to its wide range of industrial applications.[1]

Physicochemical Properties
The physical and chemical properties of tallow amine are summarized in the table below.
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Property Value Source

Appearance White to pale yellow semi-solid [3][6]

Odor Amine-like, fishy [7][8]

Molecular Formula C18H39N (representative) [3][6]

Molecular Weight 262 - 285 g/mol [2][3][8]

Melting Point 35 - 45 °C [8]

Boiling Point 280 - 320 °C (decomposes) [8]

Flash Point >150 °C [8][9]

Density 0.85 - 0.87 g/cm³ (at 20°C) [8]

Solubility

Soluble in alcohols,

chloroform, benzene, and

ethers; insoluble in water.

[2][8]

pH (1% solution) 11 - 12 [8]

Specifications
Parameter Value Source

Primary Amine Content ≥ 98% [3][6]

Iodine Number (g I2/100g) 38.0 - 55.0 [3]

Total Amine Value (mgKOH/g) 205 - 220 [3]

Moisture ≤ 0.5% [3]

Safety and Toxicology
Tallow amine is a corrosive substance that can cause severe skin burns and eye damage.[7]

[8][10] It is harmful if swallowed or inhaled.[8][10]

GHS Hazard Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.painichemical.com/products/primary_amine__secondary_amine/tallow_amine.html
https://www.scribd.com/document/319074406/TYPICAL-TALLOW-AMINE-Specifications-A-pdf
https://www.scribd.com/document/319074417/TALLOW-AMINE-MSDS-pdf
https://hansonchemicals.com/products/tallow-amine/
https://www.painichemical.com/products/primary_amine__secondary_amine/tallow_amine.html
https://www.scribd.com/document/319074406/TYPICAL-TALLOW-AMINE-Specifications-A-pdf
https://indoaminesltd.com/portfolio/tallow-amine/
https://www.painichemical.com/products/primary_amine__secondary_amine/tallow_amine.html
https://hansonchemicals.com/products/tallow-amine/
https://hansonchemicals.com/products/tallow-amine/
https://hansonchemicals.com/products/tallow-amine/
https://hansonchemicals.com/products/tallow-amine/
https://www.swadeshindia.in/wp-content/uploads/2025/09/TALLOW-AMINE-ETHOXYLATES-MSDS.pdf
https://hansonchemicals.com/products/tallow-amine/
https://indoaminesltd.com/portfolio/tallow-amine/
https://hansonchemicals.com/products/tallow-amine/
https://hansonchemicals.com/products/tallow-amine/
https://www.painichemical.com/products/primary_amine__secondary_amine/tallow_amine.html
https://www.scribd.com/document/319074406/TYPICAL-TALLOW-AMINE-Specifications-A-pdf
https://www.painichemical.com/products/primary_amine__secondary_amine/tallow_amine.html
https://www.painichemical.com/products/primary_amine__secondary_amine/tallow_amine.html
https://www.painichemical.com/products/primary_amine__secondary_amine/tallow_amine.html
https://www.benchchem.com/product/b1164935?utm_src=pdf-body
https://www.scribd.com/document/319074417/TALLOW-AMINE-MSDS-pdf
https://hansonchemicals.com/products/tallow-amine/
https://saas-tw-fs.usequantum.com/upload/2d6e6db4-14c6-4114-99f9-11548a1c9fcd.pdf
https://hansonchemicals.com/products/tallow-amine/
https://saas-tw-fs.usequantum.com/upload/2d6e6db4-14c6-4114-99f9-11548a1c9fcd.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Statement GHS Codes Source

Acute Toxicity (Oral)
H302: Harmful if

swallowed
GHS07 [8][10]

Skin

Corrosion/Irritation

H314: Causes severe

skin burns and eye

damage

GHS05 [8][10]

Serious Eye

Damage/Irritation

H318: Causes serious

eye damage
GHS05 [11]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373: May cause

damage to organs

through prolonged or

repeated exposure

GHS08 [10]

Hazardous to the

Aquatic Environment

(Acute)

H400: Very toxic to

aquatic life
GHS09

Hazardous to the

Aquatic Environment

(Chronic)

H410: Very toxic to

aquatic life with long

lasting effects

GHS09 [10][11]

Toxicological Data
Test Species Route Value Source

LD50 Rat Oral
500 - 2000

mg/kg
[9]

LD50 Rat Oral 980 mg/kg [12]

LD50 Mouse Oral 300 mg/kg [12]

LD50 Rabbit Dermal > 2000 mg/kg [9]

Concentrated polyethoxylated tallow amine (POEA) has been shown to be corrosive to the

eyes and very irritating to the skin in animal studies.[13] However, the irritation potential

significantly decreases upon dilution.[13] Repeated dosing in rats primarily resulted in
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gastrointestinal effects.[13] Studies have indicated that POEA is not genotoxic and does not

have adverse effects on reproduction or embryo-fetal development.[13]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of tallow amine are based on

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (OECD 423)
Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Test Animals: Typically, young adult female rats are used.

Procedure:

Animals are fasted prior to dosing.

A single dose of the test substance is administered by gavage.

A stepwise procedure is used with a limited number of animals at each step. The outcome

of the previous step determines the dose for the next.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

Body weights are recorded weekly.

A necropsy is performed on all animals at the end of the study.

Data Analysis: The LD50 is calculated based on the mortality data.

Acute Dermal Irritation/Corrosion (OECD 404)
Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Test Animals: Albino rabbits are typically used.
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Procedure:

A small area of the animal's fur is clipped.

A measured amount of the test substance is applied to the skin and covered with a gauze

patch.

The patch is removed after a specified exposure period (e.g., 4 hours).

The skin is observed for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours after patch removal).

Data Analysis: The severity of the skin reactions is scored, and the substance is classified

based on the scores.

Diagrams
Tallow Amine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1164935?utm_src=pdf-body-img
https://www.benchchem.com/product/b1164935?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nbinno.com [nbinno.com]

2. indoaminesltd.com [indoaminesltd.com]

3. High Purity Tallow Amine (CAS 61790-33-8) | Efficient Surfactant and Corrosion Inhibitor
Raw Material [painichemical.com]

4. CAS 61791-26-2: Amines, tallow alkyl, ethoxylated [cymitquimica.com]

5. Polyethoxylated tallow amine - Wikipedia [en.wikipedia.org]

6. scribd.com [scribd.com]

7. scribd.com [scribd.com]

8. hansonchemicals.com [hansonchemicals.com]

9. swadeshindia.in [swadeshindia.in]

10. saas-tw-fs.usequantum.com [saas-tw-fs.usequantum.com]

11. wall-chemie.de [wall-chemie.de]

12. cn.haihangindustry.com [cn.haihangindustry.com]

13. Toxicology and human health risk assessment of polyethoxylated tallow amine surfactant
used in glyphosate formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [tallow amine CAS number and safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164935#tallow-amine-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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